Cas no 34239-39-9 ( )

• Product Name: &nbsp
• CAS No: 34239-39-9
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 918877
• PubChem ID: 298870
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(1-hydroxycyclohexyl)propanoic acid
• 2-(1'-hydroxycyclohexyl)propionic acid
• 2-(1-hydroxy-cyclohexyl)-propionic acid
• 2-(1-Hydroxy-cyclohexyl)-propionsaeure
• 2-< 1-Hydroxy-cyclohexyl> -propionsaeure
• AC1L6TRV
• NSC171222
• AKOS011685969
• 34239-39-9
• DTXSID50305597
• SCHEMBL11316693
• NSC-171222
• &nbsp;

• Inchi： 1S/C9H16O3/c1-7(8(10)11)9(12)5-3-2-4-6-9/h7,12H,2-6H2,1H3,(H,10,11)
• InChI Key： GVWALURARNLHPX-UHFFFAOYSA-N
• SMILES： OC1(C(C(=O)O)C)CCCCC1

Computed Properties

• Exact Mass: 172.10998
• Monoisotopic Mass: 172.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.158
• Boiling Point: 321.3°C at 760 mmHg
• Flash Point: 162.3°C
• Refractive Index: 1.512
• PSA: 57.53
• LogP: 1.40230